Cas no 1784088-82-9 (1-(5-bromo-2-methoxyphenyl)cyclopropylmethanol)

• Product Name: 1-(5-bromo-2-methoxyphenyl)cyclopropylmethanol
• CAS No: 1784088-82-9
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 6263825
• PubChem ID: 83693438
• Update Time: 2025-10-31

1-(5-bromo-2-methoxyphenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methoxyphenyl)cyclopropylmethanol
• EN300-1897940
• 1784088-82-9
• [1-(5-bromo-2-methoxyphenyl)cyclopropyl]methanol

• Inchi： 1S/C11H13BrO2/c1-14-10-3-2-8(12)6-9(10)11(7-13)4-5-11/h2-3,6,13H,4-5,7H2,1H3
• InChI Key： INCIERSDDHIRDT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1(CO)CC1)OC

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(5-bromo-2-methoxyphenyl)cyclopropylmethanol

Introduction to 1-(5-bromo-2-methoxyphenyl)cyclopropylmethanol (CAS No. 1784088-82-9)

1-(5-bromo-2-methoxyphenyl)cyclopropylmethanol (CAS No. 1784088-82-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated aromatic ring and a cyclopropylmethanol moiety. These structural elements contribute to its potential biological activities and make it an interesting candidate for various applications in drug discovery and development.

The bromine atom in the aromatic ring of 1-(5-bromo-2-methoxyphenyl)cyclopropylmethanol plays a crucial role in modulating its chemical properties and reactivity. Bromine is a halogen that can enhance the lipophilicity of the molecule, potentially improving its ability to cross biological membranes and interact with specific cellular targets. The methoxy group, on the other hand, introduces electron-donating properties that can influence the compound's electronic distribution and reactivity.

The cyclopropylmethanol moiety is another key feature of this compound. Cyclopropane rings are known for their high strain energy, which can lead to unique reactivity patterns and conformational preferences. This structural characteristic can be leveraged to design molecules with specific biological activities, such as enzyme inhibitors or receptor modulators.

Recent studies have explored the potential of 1-(5-bromo-2-methoxyphenyl)cyclopropylmethanol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising anti-inflammatory properties. In vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 1-(5-bromo-2-methoxyphenyl)cyclopropylmethanol has also been investigated for its potential as an anticancer agent. Studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic properties of 1-(5-bromo-2-methoxyphenyl)cyclopropylmethanol have also been studied to assess its suitability for therapeutic use. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it could be developed into an orally available drug. However, further optimization may be necessary to improve its bioavailability and reduce potential side effects.

From a synthetic perspective, 1-(5-bromo-2-methoxyphenyl)cyclopropylmethanol can be prepared through a series of well-established organic reactions. One common approach involves the bromination of 2-methoxybenzene followed by coupling with cyclopropylmethyl Grignard reagent to form the desired product. This synthetic route is scalable and can be adapted for large-scale production if needed.

In conclusion, 1-(5-bromo-2-methoxyphenyl)cyclopropylmethanol (CAS No. 1784088-82-9) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to the advancement of drug discovery in various disease areas.